N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C17H14F2N4O2
• Molecular Weight: 344.31 g/mol
• IUPAC Name: N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C17H14F2N4O2/c1-11-15(21-22-23(11)13-7-3-2-4-8-13)16(24)20-12-6-5-9-14(10-12)25-17(18)19/h2-10,17H,1H3,(H,20,24)
• InChI Key: KXGWJROFNTUUGB-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)OC(F)F

Description

N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide (DFMTP) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. DFMTP is a triazole-based compound that has shown promising results in various studies, making it a subject of interest for researchers worldwide.

Mechanism of Action

The mechanism of action of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is not fully understood, but studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth, making it a potential target for cancer therapy.
Biochemical and Physiological Effects:
N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been shown to have biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes. N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has also been shown to have low toxicity, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has several advantages for use in lab experiments, including its low toxicity and potential applications in various fields. However, N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide also has some limitations, including its limited solubility in water and the need for careful attention to reaction conditions and purification methods during synthesis.

Future Directions

There are several future directions for research involving N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, including:
1. Further studies to elucidate the mechanism of action of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide and its potential applications in cancer therapy.
2. Development of new synthetic methods for N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide that are more efficient and cost-effective.
3. Studies to explore the potential applications of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide in material science, including the synthesis of new materials with unique properties.
4. Investigation of the potential use of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide as a fluorescent probe in biochemistry and cell biology research.
5. Further studies to evaluate the safety and efficacy of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide in vivo, including animal studies and clinical trials.
Conclusion:
N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is a promising compound with potential applications in various fields, including medicinal chemistry, biochemistry, and material science. Its low toxicity and ability to inhibit the growth of cancer cells make it an attractive candidate for further research and development as a therapeutic agent. Further studies are needed to fully understand the mechanism of action of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide and its potential applications in various fields.

Synthesis Methods

N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide can be synthesized using various methods, including the Huisgen 1,3-dipolar cycloaddition reaction, which involves the reaction of an azide and an alkyne to form a triazole ring. Another method involves the reaction of difluoromethoxybenzene with N-methyl-N-phenylcarbamoyl azide, followed by cyclization to form N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. The synthesis of N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide requires careful attention to reaction conditions and purification methods to obtain a pure product.

Scientific Research Applications

N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has shown potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been used as a fluorescent probe to study protein-protein interactions. In material science, N-[3-(difluoromethoxy)phenyl]-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been studied as a potential building block for the synthesis of new materials with unique properties.